Cas no 525538-05-0 (3-Methyl-2-phenylpyrrolidine)

• Product name: 3-Methyl-2-phenylpyrrolidine
• CAS No: 525538-05-0
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 365822
• PubChem ID: 4332400

3-Methyl-2-phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-phenylpyrrolidine
• Pyrrolidine,3-methyl-2-phenyl-
• AB1006622
• AC1N7RZ6
• AK102760
• ANW-65421
• CTK8C0883
• KB-236554
• MolPort-013-438-128
• AKOS006225503
• CS-0216240
• SCHEMBL13627816
• 525538-05-0
• EN300-370776
• DTXSID80402028
• A26476
• E73234
• AWA53805
• FT-0757549
• DB-071543

• Inchi： InChI=1S/C11H15N/c1-9-7-8-12-11(9)10-5-3-2-4-6-10/h2-6,9,11-12H,7-8H2,1H3
• InChI Key： CWOJBVGDNJVMNZ-UHFFFAOYSA-N
• SMILES： CC1CCNC1C2=CC=CC=C2

Computed Properties

• Exact Mass: 161.12000
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.954
• Boiling Point: 247 ºC
• Flash Point: 103 ºC
• PSA: 12.03000
• LogP: 2.68590

3-Methyl-2-phenylpyrrolidine Security Information

3-Methyl-2-phenylpyrrolidine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-Methyl-2-phenylpyrrolidine

Introduction to 3-Methyl-2-phenylpyrrolidine (CAS No. 525538-05-0)

3-Methyl-2-phenylpyrrolidine, identified by the chemical compound code CAS No. 525538-05-0, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class, a structural motif that is widely prevalent in biologically active molecules. The presence of both a methyl group and a phenyl ring in its structure imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The structural framework of 3-Methyl-2-phenylpyrrolidine consists of a five-membered ring containing one nitrogen atom, with substituents at the 3rd and 2nd positions, respectively. The methyl group at the 3-position enhances the lipophilicity of the molecule, while the phenyl ring at the 2-position introduces aromaticity and potential for π-stacking interactions. These features are crucial in determining its interaction with biological targets, such as enzymes and receptors, which are pivotal in modulating physiological processes.

In recent years, there has been a surge in research focusing on novel heterocyclic compounds due to their diverse pharmacological activities. 3-Methyl-2-phenylpyrrolidine has emerged as a compound of interest in several preclinical studies aimed at identifying potential therapeutic agents. Its unique structural features suggest that it may exhibit properties such as receptor binding affinity, metabolic stability, and selectivity, which are essential for an effective drug candidate.

One of the most compelling aspects of 3-Methyl-2-phenylpyrrolidine is its potential role in modulating neurological pathways. Pyrrolidine derivatives have been extensively studied for their effects on neurotransmitter systems, particularly those involving dopamine and serotonin. The phenyl ring in 3-Methyl-2-phenylpyrrolidine can serve as a scaffold for designing molecules that interact with these systems, offering possibilities for treating conditions such as depression, anxiety, and neurodegenerative disorders.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-Methyl-2-phenylpyrrolidine for their biological activity. Molecular docking studies have been employed to predict how this molecule might bind to specific targets, providing insights into its potential pharmacological effects. These simulations have highlighted the compound's ability to interact with proteins involved in pain signaling, suggesting its utility in developing analgesic agents.

The synthesis of 3-Methyl-2-phenylpyrrolidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the methyl and phenyl substituents. The development of efficient synthetic methodologies is crucial for scaling up production and making this compound more accessible for further research.

In addition to its pharmacological potential, 3-Methyl-2-phenylpyrrolidine has shown promise in material science applications. Its ability to form stable complexes with other molecules makes it a valuable intermediate in the synthesis of polymers and coatings with enhanced mechanical and thermal properties. This dual functionality as both a pharmaceutical intermediate and a material science component underscores its versatility.

Current research is also exploring the environmental impact of 3-Methyl-2-phenylpyrrolidine and its derivatives. Biodegradability studies are being conducted to assess how this compound behaves in natural ecosystems. Understanding its environmental footprint is essential for ensuring that its use does not lead to unintended ecological consequences, aligning with broader sustainability goals in chemical manufacturing.

The future of 3-Methyl-2-phenylpyrrolidine lies in continued exploration of its pharmacological properties and industrial applications. As research progresses, new derivatives may be synthesized to optimize its therapeutic potential or enhance its material science utility. Collaborative efforts between academic researchers and industry professionals will be key to translating laboratory findings into practical applications that benefit society.

In conclusion,3-Methyl-2-phenylpyrrolidine (CAS No. 525538-05-0) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation in drug discovery, while also presenting intriguing possibilities in industrial chemistry. As our understanding of this molecule grows, so too will its potential contributions to science and technology.